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Compound of Interest

Compound Name: Fluorescein-PEG5-Acid

Cat. No.: B607477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for

Fluorescein-PEG5-Acid. The information is intended to support researchers, scientists, and

professionals in the field of drug development in the safe and effective use of this compound.

Introduction
Fluorescein-PEG5-Acid is a fluorescent labeling reagent that combines the spectral properties

of fluorescein with a polyethylene glycol (PEG) spacer. The fluorescein moiety provides the

fluorescence, making it a valuable tool for detection and quantification in various biological

applications.[1][2] The PEG linker, in this case, a chain of five ethylene glycol units, enhances

water solubility and reduces non-specific interactions, which is particularly beneficial in

biological systems.[1][2] The terminal carboxylic acid group allows for the covalent conjugation

of the dye to primary amines on biomolecules, such as proteins and peptides, through the

formation of a stable amide bond in the presence of activating agents.[3] This makes it a

versatile tool for applications including drug delivery studies, cell tracking, and receptor binding

analysis.[1]

Compound Properties
A summary of the key physical and chemical properties of Fluorescein-PEG5-Acid is

presented below.
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Property Value Reference(s)

Chemical Name

1-((3',6'-Dihydroxy-3-oxo-3H-

spiro[isobenzofuran-1,9'-

xanthen]-5-yl)amino)-1-thioxo-

5,8,11,14,17-pentaoxa-2-

azaicosan-20-oic acid

[1]

CAS Number 2183440-40-4 [3][4]

Molecular Formula C₃₄H₃₈N₂O₁₂S [3]

Molecular Weight 698.74 g/mol [3][4]

Appearance Orange-red crystalline powder [5]

Excitation Maximum (λex) 494 nm [3]

Emission Maximum (λem) 517 nm [3]

Solubility
Soluble in Water, DMSO, DMF,

DCM
[3]

Purity Typically ≥95% or ≥98% [2][3]

Storage Conditions
Store at -20°C, protected from

light.
[3]

Safety and Handling Guidelines
While a specific Material Safety Data Sheet (MSDS) for Fluorescein-PEG5-Acid is not

consistently provided by all suppliers, the safety precautions can be inferred from the data

available for fluorescein and general guidelines for handling similar chemical reagents.
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Guideline Category Recommendations Reference(s)

Personal Protective Equipment

(PPE)

Wear appropriate PPE,

including chemical safety

goggles, gloves (impermeable

rubber or plastic), and a lab

coat. For operations that may

generate dust, a NIOSH/OSHA

approved respirator is

recommended.

[6][7][8]

Engineering Controls

Work in a well-ventilated area,

preferably in a chemical fume

hood, especially when

handling the solid compound

or preparing stock solutions.

Ensure that eyewash stations

and safety showers are readily

accessible.

[6][9]

Handling

Avoid contact with skin and

eyes.[6] Do not breathe dust or

vapors.[6] Wash hands

thoroughly after handling.[5][6]

Avoid creating dust.[5] Will

stain skin, clothing, and

surfaces.[5]

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated place at -20°C.

[3][6] Protect from direct

sunlight and moisture.[6]

First Aid: Eye Contact Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.
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Continue rinsing. Seek

immediate medical attention.

[6][7][8]

First Aid: Skin Contact

In case of contact, immediately

wash skin with plenty of soap

and water. Remove

contaminated clothing and

wash before reuse. If skin

irritation occurs, get medical

advice/attention.[6][7]

First Aid: Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention.[6][8]

First Aid: Ingestion

Do NOT induce vomiting

unless directed to do so by

medical personnel. Never give

anything by mouth to an

unconscious person. Rinse

mouth with water. Seek

medical attention.[6][7]

Spill and Disposal

For small spills, sweep up the

material, place it in a sealed

container for disposal, and

clean the spill area with soap

and water.[5] Dispose of waste

in accordance with local, state,

and federal regulations. Avoid

release to the environment.[6]

[7]

Experimental Protocols
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The following is a general protocol for the conjugation of Fluorescein-PEG5-Acid to a primary

amine-containing biomolecule, such as a protein. This protocol should be adapted based on

the specific biomolecule and experimental requirements.

Materials:

Fluorescein-PEG5-Acid

Biomolecule (e.g., protein) in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO), anhydrous

N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

N-Hydroxysuccinimide (NHS)

Dialysis or size-exclusion chromatography column for purification

Procedure:

Prepare Biomolecule Solution: Dissolve the biomolecule in the reaction buffer at a suitable

concentration.

Prepare Fluorescein-PEG5-Acid Stock Solution: Equilibrate the vial of Fluorescein-PEG5-
Acid to room temperature before opening. Prepare a stock solution (e.g., 10 mg/mL) in

anhydrous DMF or DMSO.

Activate Carboxylic Acid:

In a separate tube, dissolve Fluorescein-PEG5-Acid, EDC, and NHS in anhydrous DMF

or DMSO. A typical molar ratio is 1:1.2:1.2 (Fluorescein-PEG5-Acid:EDC:NHS).

Allow the activation reaction to proceed for 15-30 minutes at room temperature.

Conjugation Reaction:

Add the activated Fluorescein-PEG5-Acid solution to the biomolecule solution. The molar

ratio of the dye to the biomolecule will need to be optimized for the desired degree of
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labeling.

Incubate the reaction mixture for 2 hours to overnight at room temperature or 4°C, with

gentle stirring and protected from light.

Purification:

Remove the unreacted dye and byproducts by dialysis against a suitable buffer or by using

a size-exclusion chromatography column.

Characterization and Storage:

Determine the degree of labeling by measuring the absorbance at 280 nm (for the protein)

and 494 nm (for the fluorescein).

Store the labeled biomolecule at 4°C or -20°C, protected from light. Avoid using sodium

azide as a preservative with fluorescent conjugates.[10]

Visualizations
The following diagrams illustrate key workflows related to the handling and use of Fluorescein-
PEG5-Acid.
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Caption: Safe handling workflow for Fluorescein-PEG5-Acid.
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Caption: General experimental workflow for biomolecule conjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PEG5-Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607477#safety-and-handling-guidelines-for-
fluorescein-peg5-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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